2-chloro-4-methyl-N-(2-methyl-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide

• IUPAC Name: 2-chloro-4-methyl-N-[2-methyl-3-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]benzamide
• InChI: InChI=1S/C21H16ClN3O2/c1-12-8-9-15(16(22)11-12)20(26)24-17-6-3-5-14(13(17)2)21-25-19-18(27-21)7-4-10-23-19/h3-11H,1-2H3,(H,24,26)
• InChI Key: BKFUPLUEXNBQEO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)NC2=CC=CC(=C2C)C3=NC4=C(O3)C=CC=N4)Cl
• Molecular Formula: C21H16ClN3O2
• Molecular Weight: 377.8 g/mol

Description

2-chloro-4-methyl-N-(2-methyl-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide is a chemical compound that belongs to the class of benzamide derivatives. It is a synthetic compound that is used in scientific research for various purposes.

Mechanism of Action

The mechanism of action of 2-chloro-4-methyl-N-(2-methyl-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide involves the inhibition of the protein kinase CK2. The compound binds to the ATP-binding site of CK2 and prevents the phosphorylation of its substrates. This results in the inhibition of various cellular processes that are regulated by CK2.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-chloro-4-methyl-N-(2-methyl-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide are mainly related to the inhibition of CK2. The compound has been found to inhibit the proliferation of cancer cells, induce apoptosis, and reduce inflammation. It has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 2-chloro-4-methyl-N-(2-methyl-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide in lab experiments include its potency and selectivity towards CK2. The compound is also relatively easy to synthesize and can be obtained in large quantities. However, one of the limitations of using this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for the use of 2-chloro-4-methyl-N-(2-methyl-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide in scientific research. One of the directions is to study its role in the regulation of other cellular processes that are not related to CK2. Another direction is to develop more potent and selective inhibitors of CK2 based on the structure of this compound. The compound can also be used as a lead compound for the development of drugs for the treatment of various diseases such as cancer, inflammation, and neurodegenerative disorders.
Conclusion:
In conclusion, 2-chloro-4-methyl-N-(2-methyl-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide is a synthetic compound that is extensively used in scientific research for various purposes. It is a potent inhibitor of the protein kinase CK2 and has been found to have several biochemical and physiological effects. The compound has advantages and limitations for lab experiments and has several future directions for research.

Synthesis Methods

The synthesis of 2-chloro-4-methyl-N-(2-methyl-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide involves the reaction of 2-chloro-4-methylbenzoic acid with 2-aminomethyl-3-(2-methyl-3-oxazolyl)pyridine in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The resulting intermediate is then reacted with 2-amino-3-methylbenzoic acid in the presence of a coupling reagent to yield the final product.

Scientific Research Applications

2-chloro-4-methyl-N-(2-methyl-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide has been extensively used in scientific research for various purposes. It has been found to be a potent inhibitor of the protein kinase CK2, which is involved in the regulation of many cellular processes such as cell proliferation, differentiation, and apoptosis. The compound has also been used as a tool compound to study the role of CK2 in various diseases such as cancer, inflammation, and neurodegenerative disorders.